Cas no 823234-82-8 (5-Thiazolecarboxylicacid, 4-(difluoromethyl)-2-methyl-, ethyl ester)

• Product Name: 5-Thiazolecarboxylicacid, 4-(difluoromethyl)-2-methyl-, ethyl ester
• CAS No: 823234-82-8
• MF: C₈H₉F₂NO₂S
• MW: 221.224367856979
• CID: 715829
• PubChem ID: 45097689
• Update Time: 2025-04-19

5-Thiazolecarboxylicacid, 4-(difluoromethyl)-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid, 4-(difluoromethyl)-2-methyl-, ethyl ester
• 5-Thiazolecarboxylicacid,4-(difluoromethyl)-2-methyl-,ethylester(9CI)
• AKOS027417243
• Ethyl 4-(difluoromethyl)-2-methyl-1,3-thiazole-5-carboxylate
• 823234-82-8
• F2147-8282

• Inchi： 1S/C8H9F2NO2S/c1-3-13-8(12)6-5(7(9)10)11-4(2)14-6/h7H,3H2,1-2H3
• InChI Key： JQLVORUSBFLCMU-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C(F)F)=C1C(=O)OCC

Computed Properties

• Exact Mass: 221.032
• Monoisotopic Mass: 221.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 2.6